[1-(5-Methylthiophen-2-YL)ethyl](propyl)amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: N-[1-(5-methylthiophen-2-yl)ethyl]propan-1-amine
• InChI: InChI=1S/C10H17NS/c1-4-7-11-9(3)10-6-5-8(2)12-10/h5-6,9,11H,4,7H2,1-3H3
• InChI Key: YBRYEUBTMNEAIG-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(C)C1=CC=C(S1)C

Description

1-(5-Methylthiophen-2-YL)ethylamine: is a chemical compound with the molecular formula C10H17NS and a molecular weight of 183.31 g/mol . It is primarily used for research purposes and has various applications in scientific studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Methylthiophen-2-YL)ethylamine typically involves the reaction of 5-methylthiophene-2-carbaldehyde with propylamine under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 1-(5-Methylthiophen-2-YL)ethylamine are not widely documented, it is likely that large-scale synthesis follows similar principles as laboratory synthesis, with optimizations for yield and purity .

Chemical Reactions Analysis

Types of Reactions

1-(5-Methylthiophen-2-YL)ethylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogenating agents, alkylating agents.

Major Products Formed

Oxidation: Formation of sulfoxides and sulfones.

Reduction: Formation of thiol derivatives.

Substitution: Formation of various substituted derivatives.

Scientific Research Applications

1-(5-Methylthiophen-2-YL)ethylamine has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-Methylthiophen-2-YL)ethylamine involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to physiological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• [1-(5-Methylthiophen-2-YL)ethyl][3-(piperidin-1-yl)propyl]amine .
• [1-(5-Methylthiophen-2-YL)ethyl][3-(morpholin-4-yl)propyl]amine .

Uniqueness

1-(5-Methylthiophen-2-YL)ethylamine is unique due to its specific structural features, which confer distinct chemical and biological properties.